N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide

• IUPAC Name: N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide
• InChI: InChI=1S/C21H31N3O2/c1-2-17-7-3-6-10-19(17)23-13-15-24(16-14-23)21(26)12-11-20(25)22-18-8-4-5-9-18/h3,6-7,10,18H,2,4-5,8-9,11-16H2,1H3,(H,22,25)
• InChI Key: SOGGKJKZOXKBGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CCN(CC2)C(=O)CCC(=O)NC3CCCC3
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

N-cyclopentyl-4-[4-(2-ethylphenyl)piperazin-1-yl]-4-oxobutanamide is a piperazine derivative, a category of compounds known for their versatile medicinal importance. Piperazine derivatives are integral to various therapeutic drugs due to their significant pharmacological activities, including antipsychotic, antidepressant, anticancer, and anti-inflammatory effects (Rathi et al., 2016).

Synthesis Analysis

The synthesis of piperazine derivatives involves strategic modifications to the piperazine nucleus, enhancing their medicinal potential. These modifications significantly impact the pharmacokinetic and pharmacodynamic properties of the resultant molecules, making piperazine a flexible scaffold for drug discovery (Rathi et al., 2016).

Molecular Structure Analysis

Piperazine's molecular design plays a crucial role in its biological activity. The structural modifications at N-1 and N-4 positions of the piperazine scaffold are instrumental in overcoming issues related to solubility, bioavailability, and efficacy, leading to the development of more effective drugs (Chaudhary et al., 2023).

Chemical Reactions and Properties

Piperazine derivatives exhibit a wide range of chemical reactions due to their heterocyclic nature, allowing for the formation of diverse pharmacologically active compounds. These reactions include cycloadditions, N-dealkylations, and the formation of Schiff bases, each contributing to the unique therapeutic profiles of piperazine derivatives (Yang et al., 2022; Caccia, 2007).

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility and stability, are influenced by their molecular structure. Modifications to the piperazine ring can enhance these properties, improving the drug's bioavailability and efficacy (Chaudhary et al., 2023).

Chemical Properties Analysis

Piperazine derivatives' chemical properties, including their reactivity and interactions with biological targets, are key to their therapeutic effects. Understanding these properties enables the rational design of molecules with desired biological activities (Chaudhary et al., 2023; Girase et al., 2020).